ethyl (2Z)-2-[[5-(3,4-dichlorophenyl)furan-2-yl]methylidene]-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[[5-(3,4-dichlorophenyl)furan-2-yl]methylidene]-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C29H24Cl2N2O6S/c1-5-38-28(35)25-15(2)32-29-33(26(25)19-13-17(36-3)7-11-23(19)37-4)27(34)24(40-29)14-18-8-10-22(39-18)16-6-9-20(30)21(31)12-16/h6-14,26H,5H2,1-4H3/b24-14-
• InChI Key: GVXPGGFJVCOUFN-OYKKKHCWSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=C(C=CC(=C3)OC)OC)C(=O)C(=CC4=CC=C(O4)C5=CC(=C(C=C5)Cl)Cl)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=C(C=CC(=C3)OC)OC)C(=O)/C(=C/C4=CC=C(O4)C5=CC(=C(C=C5)Cl)Cl)/S2)C
• Molecular Formula: C29H24Cl2N2O6S
• Molecular Weight: 599.5 g/mol

Description

The compound “ethyl 2-{[5-(3,4-dichlorophenyl)-2-furyl]methylene}-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a complex organic molecule. It contains several functional groups and rings, including a thiazole ring, a pyrimidine ring, and a furan ring. Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. While specific synthesis methods for this compound were not found, thiazole derivatives are generally synthesized through cyclocondensation of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, a pyrimidine ring, and a furan ring. These rings are connected by various functional groups, including a methylene group and an ester group. The presence of electron-donating methoxy groups at the 2,5 position on the phenyl ring could potentially influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of its various functional groups and rings. For instance, the active methylene group (C2H2) is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Mechanism of Action

While the specific mechanism of action for this compound is not provided, thiazole derivatives have a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic.

Future Directions

Thiazole derivatives, such as this compound, have shown promise in various pharmaceutical applications. Future research could focus on exploring its potential uses in medicine, particularly given its wide range of biological activities. Additionally, further studies could investigate the synthesis of this compound, its physical and chemical properties, and its safety profile.